Cas no 946605-34-1 (methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate)

• Product Name: methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate
• CAS No: 946605-34-1
• MF: C₉H₆F₃NO₄S
• MW: 281.208451747894
• MDL: MFCD31667295
• CID: 4666810
• PubChem ID: 57618725
• Update Time: 2025-05-23

methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate

• MDL： MFCD31667295
• Inchi： 1S/C9H6F3NO4S/c1-17-7(15)6-5(2-4(3-14)18-6)13-8(16)9(10,11)12/h2-3H,1H3,(H,13,16)
• InChI Key： ZNJJBYNPENUHBC-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C=O)=CC=1NC(C(F)(F)F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 5-Formyl-3-(Trifluoroacetamido)Thiophene-2-Carboxylate (CAS: 946605-34-1)

Methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate (CAS: 946605-34-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure and reactivity. This research briefing aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, based on the most recent literature and industry reports.

The compound's structure, featuring a formyl group and a trifluoroacetamido moiety on a thiophene ring, makes it a versatile building block for the construction of heterocyclic compounds. Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel one-pot synthesis route that significantly reduces the use of hazardous solvents and improves overall efficiency.

In terms of applications, methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate has been extensively utilized in the development of kinase inhibitors and antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported its use as a precursor for the synthesis of potent EGFR inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines. The compound's ability to act as a Michael acceptor has also been exploited in the design of covalent inhibitors, a growing area of interest in drug discovery.

Furthermore, the trifluoroacetamido group in methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate has been found to enhance the metabolic stability of derived compounds, making it a valuable feature in the design of orally bioavailable drugs. Recent pharmacokinetic studies have shown that derivatives of this compound exhibit improved plasma half-lives and reduced clearance rates, as highlighted in a 2024 publication in European Journal of Medicinal Chemistry.

Despite these advancements, challenges remain in the large-scale production and purification of methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate. Recent industry reports indicate that efforts are underway to develop more cost-effective and scalable synthetic routes, with several pharmaceutical companies investing in process optimization technologies. Additionally, the compound's potential toxicity and environmental impact are areas of ongoing research, as regulatory requirements for new chemical entities become increasingly stringent.

In conclusion, methyl 5-formyl-3-(trifluoroacetamido)thiophene-2-carboxylate (CAS: 946605-34-1) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatile applications in drug discovery, coupled with recent advancements in synthetic methodologies, underscore its importance as a key intermediate. Future research is expected to focus on expanding its utility in the development of novel therapeutics and addressing the remaining challenges in its production and application.